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Clinical Development Overview

Get Quote

The table below summarizes the key clinical development milestones for Vimirogant.

Highest Phase

Indication . Status Key Dates/Notes

Achieved
Plaque Phase 2 Discontinued [1]  Phase 2 trial initiated Nov 2017 [1]
Psoriasis [2]
Psoriatic Phase 2 Discontinued [2] Phase 2 trial initiated Aug 2015 [1]
Arthritis
Dry Eye Phase 2 Discontinued [1]  Phase 2 trial initiated Mar 2020;
Syndromes [2] completed Mar 2022 [1] [2]
Multiple Discontinued (Phase Discontinued [2] Developed for autoimmune disorders
Sclerosis unspecified) [2]

Pharmacological Profile & Key Data

Vimirogant (AGN-242428, VTP-43742) is a potent and selective small molecule inverse agonist of the

RORyt (Retinoic Acid Receptor-Related Orphan Receptor Gamma T) nuclear hormone receptor [1] [3]
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[4]. This target is a master regulator of the differentiation and function of T-helper 17 (Th17) cells and the

production of pro-inflammatory cytokines like IL-17A [5] [6].

Quantitative Potency and Selectivity

The following table summarizes key in vitro pharmacological data for Vimirogant:

Assay Parameter Result Experimental Context

RORyt Binding Affinity 3.5 nM [3] [7] Radio-ligand binding scintillation proximity assay [4]
(Ki)

RORYyt Functional 17 nM [3] [7] Cell-based assay

Inhibition (ICso0)

Cellular Activity in 18 nM [3] [7] Inhibition of IL-17A secretion from activated human
hPBMCs (ICso) peripheral blood mononuclear cells

Selectivity vs. RORa &  >1,000-fold [3] [4] Demonstrates high specificity for the RORyt isoform
RORpB [7]

Inhibition of hERG 45.4% inhibition at  Assessed potential for cardiac channel liability
3 uM [4]

Key Preclinical Experimental Protocols

¢ In Vitro IL-17A Inhibition in Human Systems: IL-17A production was measured in activated
human peripheral blood mononuclear cells (hPBMCs) and human whole blood stimulated with a
combination of IL-1f3, IL-6, and IL-23 to drive Th17 differentiation. Vimirogant was added to the
culture, and supernatant IL-17A levels were quantified via ELISA to determine the ICso value [3] [7].

¢ In Vivo Efficacy in EAE Model: The Experimental Autoimmune Encephalomyelitis (EAE) mouse
model, induced by immunization with MOGss-55/CFA, was used. Vimirogant was administered orally.
Clinical scores for paralysis were assessed daily. At the study endpoint, spinal cords were harvested
for histological analysis of demyelination and mRNA quantification of inflammatory markers (e.g., IL-
17A, IL-17F, IL-22) [3] [7].
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Mechanism of Action and Signaling Pathway

Vimirogant's mechanism involves targeting the 11.-23/Th17 axis, a key pathway in psoriasis pathogenesis.

The diagram below illustrates this pathway and the site of Vimiregant's action.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

GL-23 (from Dendritic CelIs))

IL-23 Receptor

Activates

Phosphorylates

Vimirogant (RORyt Inverse Agonist)

Up-regulates Inhibits

G’hl? Cell Diﬁerentiatior)

ecretes

GL-l?A/F Productior)

Stimulates

Keratinocyte Response:
Proliferation, Inflammation

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s546768?utm_src=pdf-body-img
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Vimirogant inhibits RORyt, a key transcription factor for Th17 cell differentiation and IL-17 production.

Interpretation of Clinical Development Status

The discontinuation of Vimirogant after Phase 2, despite promising mechanistic and early clinical data, is a

common outcome in drug development. This decision can be influenced by several factors:

e Efficacy: The drug may not have demonstrated a sufficiently superior or clinically meaningful benefit
over existing therapies in later-stage, larger trials.

o Safety: While early trials reported no serious adverse events [1], longer or larger studies may have
uncovered a safety or tolerability profile that did not support further development.

¢ Strategic Portfolio Decisions: Following the acquisition of Allergan by AbbVie in 2020, the new
parent company may have prioritized other assets in its pipeline [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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